1-(2,6-difluorobenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

• IUPAC Name: (2,6-difluorophenyl)-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H15F2N7O/c1-23-14-13(21-22-23)15(20-9-19-14)24-5-7-25(8-6-24)16(26)12-10(17)3-2-4-11(12)18/h2-4,9H,5-8H2,1H3
• InChI Key: BTAZSBXTPFMBQE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4=C(C=CC=C4F)F)N=N1
• Molecular Formula: C16H15F2N7O
• Molecular Weight: 359.33 g/mol
• CAS No.: 1058232-27-1

Description

1-(2,6-Difluorobenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine is a triazolopyrimidine derivative featuring a piperazine core linked to a 2,6-difluorobenzoyl group and a 3-methyltriazolopyrimidine moiety. The 2,6-difluorobenzoyl group is a critical structural element, likely enhancing metabolic stability and receptor binding compared to non-fluorinated analogs .

For instance, RG7774 () and VAS2870 () demonstrate activity at cannabinoid CB2 receptors and NADPH oxidase, respectively, suggesting that the target compound may share similar therapeutic applications, such as anti-inflammatory or neuroprotective effects .

Biological Activity

1-(2,6-difluorobenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine is a compound with potential therapeutic applications. Its unique structure incorporates a piperazine ring and a triazolopyrimidine moiety, which are known to exhibit various biological activities. This article delves into the biological activity of this compound, supported by relevant research findings, case studies, and data tables.

Chemical Structure and Properties

The compound's chemical structure can be represented as follows:

• Molecular Formula : C₁₄H₁₄F₂N₄O
• SMILES Notation : CC1=NC(=N2C(=C(N=C1)N=C2)C(=O)C(F)(F)C=O)N(C)C

Table 1: Structural Information

Property	Value
Molecular Weight	292.29 g/mol
LogP	2.5
Solubility	Soluble in DMSO

Anticancer Activity

Research has indicated that compounds with similar structural features exhibit significant anticancer properties. A study focusing on Mannich bases revealed that derivatives with piperazine and triazole structures demonstrated cytotoxic effects against various cancer cell lines, including HeLa (cervical cancer), HepG2 (liver cancer), and A549 (lung cancer) cells .

Case Study: Cytotoxicity Assessment

In a comparative study of related triazolopyrimidine derivatives, compounds were evaluated for their IC₅₀ values against several cancer cell lines. The results demonstrated that certain derivatives exhibited IC₅₀ values lower than 10 µM, indicating potent anticancer activity.

Antimicrobial Activity

The compound's potential as an antimicrobial agent has also been explored. Triazole derivatives are known for their antifungal properties. A review highlighted that triazole-containing compounds showed effectiveness against various fungal strains and bacteria .

Enzyme Inhibition

Enzyme inhibition studies have shown that similar compounds can act as inhibitors for several key enzymes involved in cancer progression and microbial metabolism. For example, the inhibition of DNA topoisomerase I has been linked to the anticancer activity of structurally related Mannich bases .

Table 2: Biological Activity Summary

Activity Type	Effectiveness	Reference
Anticancer	IC₅₀ < 10 µM	[Study on Mannich Bases]
Antimicrobial	Effective	[Review on Triazoles]
Enzyme Inhibition	Significant	[Enzyme Inhibition Study]

The biological activity of 1-(2,6-difluorobenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine is hypothesized to involve several mechanisms:

• DNA Interaction : Compounds with similar structures have shown the ability to intercalate with DNA or inhibit DNA repair mechanisms.
• Enzyme Targeting : The compound may target specific enzymes involved in cell proliferation and survival pathways.

Comparison with Similar Compounds

Structural Insights :

• Fluorination: The 2,6-difluorobenzoyl group in the target compound likely enhances lipophilicity and metabolic stability compared to non-fluorinated analogs like 4-methylbenzoyl derivatives () .
• Piperazine Modifications : Unlike the free piperazine in the target compound, EN300-736061 exists as a dihydrochloride salt, which may enhance aqueous solubility but reduce blood-brain barrier penetration .

Receptor Targeting

• CB2 Receptor Agonists : RG7774 () and the target compound both target CB2 receptors, but RG7774’s tetrazolylmethyl group confers higher selectivity over CB1 receptors, a critical advantage for avoiding psychotropic effects . The target compound’s fluorinated aromatic group may further optimize binding affinity, though direct activity data are unavailable.
• NADPH Oxidase Inhibition : VAS2870 () inhibits ROS production via NADPH oxidase, a mechanism distinct from CB2 agonism. Structural differences, such as VAS2870’s benzoxazolyl group, highlight how triazolopyrimidine derivatives can be tailored for diverse targets .

Physicochemical Properties

• Solubility : Piperazine salts (e.g., EN300-736061) exhibit higher solubility (>95% purity) compared to neutral analogs like the target compound, which may require formulation adjustments for bioavailability .
• Synthetic Yields : Piperazine-linked triazolopyrimidines (e.g., compound 9 in ) are synthesized in high yields (82–88%), suggesting the target compound’s synthesis could be similarly efficient .

Therapeutic Potential

• Retinal Diseases: RG7774’s efficacy in diabetic retinopathy (DR) models () implies that the target compound’s CB2 agonism might also address retinal inflammation, though its fluorinated structure could extend applications to CNS disorders .
• Oncology : Derivatives like 7b () and 22 () demonstrate dual EZH2/HDAC inhibition, a mechanism relevant in cancer. The target compound’s triazolopyrimidine core may serve as a scaffold for such dual-targeting agents .